2-(1H-Benzimidazol-2-ylmethyl)-1H-benzimidazole

• IUPAC Name: 2-(1H-benzimidazol-2-ylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C15H12N4/c1-2-6-11-10(5-1)16-14(17-11)9-15-18-12-7-3-4-8-13(12)19-15/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key: VPJBLVPIUUNPLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CC3=NC4=CC=CC=C4N3
• Molecular Formula: C15H12N4
• DSSTOX Substance ID: DTXSID60293895
• Molecular Weight: 248.28 g/mol
• CAS RN: 5999-14-4

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its biological activity.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids in the presence of a condensing agent. Other methods include the reaction of o-phenylenediamine with aldehydes, ketones, or nitriles.

Molecular Structure Analysis

Benzimidazole features a fusion of a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms at the 1 and 3 positions.

Chemical Reactions Analysis

Benzimidazole and its derivatives are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

Benzimidazole is a white crystalline solid. It is poorly soluble in water. The exact physical and chemical properties can vary depending on the specific benzimidazole derivative and its substituents.

Mechanism of Action

The mechanism of action of benzimidazole derivatives in biological systems varies widely and depends on the specific compound. For example, some benzimidazole derivatives are used as antiparasitic drugs, where they interfere with the polymerization of microtubules, disrupting nutrient uptake.

Safety and Hazards

Like all chemicals, benzimidazole and its derivatives should be handled with care. They can cause skin and eye irritation, and they may be harmful if swallowed or inhaled. Always refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Benzimidazole derivatives continue to be of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on the synthesis of new derivatives with improved potency and selectivity for their targets.

Synthesis routes and methods I

Procedure details

To a flask were added 20 g polyphosphoric acid. After heating to 90 C under nitrogen, a mixture of 5.0 g 1,2-phenylenediamine and 2.4 g malonic acid were added. The reaction mixture was heated to 180 C for 4 hours, then cooled to 150 C and poured into 40 ml water. The mixture was basified with aqueous ammonium hydroxide. After cooling to 5 C, the product was filtered off and washed with water. The solid was reslurried in 200 ml hot acetonitrile, cooled, filtered and dried leaving 2.7 g of a gray solid.

Synthesis routes and methods II

Procedure details

To a flask were added 5 g of 1,2-phenylene diamine, 2.4 g of malonic acid, and 20 g of polyphosphoric acid. The mixture was heated to 180 C under nitrogen for 4 hours, and then cooled to 150 C. After the addition of 40 ml of water, the mixture was cooled to 22 C and neutralized with aqueous ammonium hydroxide. The solid was filtered and washed with water. After triturating the product in 200 ml of hot acetonitrile, the mixture was cooled to 22 C, filtered, washed with acetonitrile, and dried resulting in 2.7 g of a gray solid.